2-Mercapto-4-methylpyrimidine
Overview
Description
2-Mercapto-4-methylpyrimidine (2MMP) is an organic compound with the molecular formula C5H6N2S. It is a colorless, volatile, and water-soluble liquid. 2MMP is a derivative of pyrimidine, a six-membered heterocyclic compound with two nitrogen atoms as the ring atoms. 2MMP is a versatile compound that has a wide range of applications in the fields of biochemistry, medicine, and chemical engineering.
Scientific Research Applications
Inhibition of Carbon Dioxide Corrosion of Iron : 2-Mercapto-4-methylpyrimidine hydrochloride shows high activity as an inhibitor in carbon dioxide corrosion of iron. This compound blocks the metal surface and changes the reaction mechanism, with a significant effect on the anode reaction (Reznik et al., 2008).
Synthesis of this compound via Cyclization : The compound can be synthesized by the reaction of 1,3-butenyne ethers with thiourea, offering insights into the effect of substituents in the 1,3-enyne system on cyclization capacity (Kirillova et al., 1971).
Spectrophotometric Determination in Drug Detection : 4-Hydroxy-2-mercapto-6-methylpyrimidine, a related compound, is used in a colorimetric method for detecting anti-thyroid drugs, showcasing its affinity with gold nanoparticles (Hormozi-Nezhad & Ghayyem, 2014).
Coordination Modes in Organotin Derivatives : Research on organotin (IV) derivatives with this compound highlights different coordination modes to bond tin atoms, contributing to the field of organometallic chemistry (Ma et al., 2005).
Fluorinated Pyrimidine Derivatives Synthesis : this compound serves as a precursor in the synthesis of fluorinated pyrimidine derivatives, which have demonstrated high fungicidal activity (Popova et al., 1999).
Electrochemical Applications : Modified gold electrodes with 4-hydroxy-2-mercapto-6-methylpyrimidine have been used to catalyze the oxidation of ascorbic acid, reducing overpotential and enabling the separation of voltammograms of different substances (Chen & Li, 1998).
Solvothermal Synthesis in Polymer Chemistry : The compound plays a role in the solvothermal synthesis of novel polymeric chains, involving high centrosymmetric units, which has implications for materials science (Ma et al., 2006).
Safety and Hazards
Mechanism of Action
- Interaction with Targets : 2-Mercapto-4-methylpyrimidine can react with other compounds, such as bromine, leading to substitution reactions. For example, it reacts with bromine in acetic acid to form 4-bromo-2-amino-5-methylpyrimidine .
- Synthesis of Substituted Pyrimidines : By using this compound as a substrate, a series of substituted pyrimidines can be synthesized .
Mode of Action
Properties
IUPAC Name |
6-methyl-1H-pyrimidine-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2S/c1-4-2-3-6-5(8)7-4/h2-3H,1H3,(H,6,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVPHXTUEZOQIBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=NC(=S)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60188575 |
Source
|
| Record name | 2(1H)-Pyrimidinethione, 4-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60188575 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
35071-17-1 |
Source
|
| Record name | 2-Mercapto-4-methylpyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=35071-17-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2(1H)-Pyrimidinethione, 4-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035071171 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2(1H)-Pyrimidinethione, 4-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60188575 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the key steps involved in the synthesis of 2-Mercapto-4-methylpyrimidine hydrochloride?
A1: The synthesis of this compound hydrochloride involves a three-step process [, ]:
- Condensation Reaction: Acetone and methyl formate are reacted in a methanol solution of sodium methoxide. This reaction is optimized at 40°C for 4 hours with a molar ratio of sodium methoxide:acetone:methyl formate of 1:1.1:3 [, ].
- Acetal Reaction: Sodium formyl acetone reacts with methanol in the presence of sulfuric acid to form 4,4-dimethoxy-2-butanone [, ].
- Cyclization Reaction: 4,4-Dimethoxy-2-butanone, thiourea, and hydrochloric acid are reacted in methanol to yield this compound hydrochloride. The optimal conditions for this step are 60°C for 2 hours and a molar ratio of 4,4-dimethoxy-2-butanone:thiourea:hydrochloric acid of 1:1.05:2 [, ].
Q2: How is the synthesized this compound hydrochloride characterized?
A2: The synthesized compound is characterized using spectroscopic techniques. Fourier Transform Infrared Spectroscopy (FT-IR) provides information about the functional groups present in the molecule, while Mass Spectrometry (MS) helps determine the molecular weight and fragmentation pattern [, ].
Q3: What are the potential applications of 4,4-Dimethoxy-2-butanone, a key intermediate in the synthesis of this compound hydrochloride?
A3: 4,4-Dimethoxy-2-butanone shows promise as a versatile building block for various fine chemicals, including:
- 2-Chloro-3-amino-4-methylpyridine: This compound is used in the synthesis of pharmaceuticals and agrochemicals [, ].
- 3-Hydroxy-3-methyl-1,1-dimethoxybutane: This compound finds application as a reagent in organic synthesis [, ].
- This compound: This compound is a precursor for various heterocyclic compounds with potential biological activities [, , , ].
Q4: Can this compound hydrochloride be further modified, and what are the potential benefits?
A4: Yes, this compound hydrochloride can be further modified. One example is its reaction with 2-chloromethyl-3,5-dimethyl-4-methoxypyridine hydrochloride in the presence of sodium methoxide to synthesize 4-Methyl-2-[(3,5-dimethyl-4-methoxy-2-pyridine)methylmercapto]-pyrimidine []. This modification introduces a new pyridine ring linked by a thioether bridge to the pyrimidine core. Such structural modifications are crucial for exploring Structure-Activity Relationships (SAR) and potentially enhancing the biological activity, potency, or selectivity of the parent compound for specific targets [].
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